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Compound of Interest

Methyl-(5-methyl-isoxazol-3-YL)-
Compound Name:
amine

cat. No.: B1315126

An In-depth Technical Guide to 3-Amino-5-
methylisoxazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of 3-Amino-5-methylisoxazole (CAS RN: 1072-67-9), a key heterocyclic amine
intermediate in the pharmaceutical and chemical industries. This document consolidates
available data to support research and development activities involving this compound.

Chemical Properties and Identifiers

3-Amino-5-methylisoxazole is a stable, crystalline solid at room temperature.[1][2] Its chemical
structure, featuring an isoxazole ring with an amino and a methyl group, makes it a versatile
building block in organic synthesis.[1]

Table 1: Physicochemical Properties of 3-Amino-5-methylisoxazole
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Property Value Source
Molecular Formula C4HB6N20 [21[3][4]
Molecular Weight 98.10 g/mol [3114]
CAS Registry Number 1072-67-9 [31[4]

White to brown or yellow

Appearance , [2][4]
crystalline powder

Melting Point 59-61 °C [5]

Boiling Point 235.9 £ 20.0 °C at 760 mmHg [5]

N Soluble in water, alcohol, and

Solubility [1][6]
ether
FKPXGNGUVSHWQQ-

InChlKey [3]
UHFFFAOYSA-N

SMILES CC1=CC(=NO1)N [3]

Table 2: Chemical Identifiers and Synonyms

Identifier Type Identifier

IUPAC Name 5-methyl-1,2-oxazol-3-amine
3-Amino-5-methyl-isoxazole, 5-Methyl-3-

Synonyms isoxazolamine, 5-Methylisoxazol-3-amine, 5-

Methyl-3-aminoisoxazole

Synthesis and Experimental Protocols

The synthesis of 3-Amino-5-methylisoxazole can be achieved through various routes. A

common method involves the cyclization of a precursor molecule. Below is a detailed protocol

for a two-step synthesis.

Experimental Protocol: Synthesis of 3-Amino-5-methylisoxazole
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Step 1: Reaction of 3-hydroxybutanenitrile with hydroxylamine hydrochloride

In a suitable reaction vessel, combine hydroxylamine hydrochloride and potassium
carbonate in water.

Stir the mixture at room temperature for 20 minutes.

Add 3-hydroxybutanenitrile to the mixture.

Heat the reaction mixture to 60°C and maintain this temperature for 3 hours.
Step 2: Cyclization and Purification

 After cooling to room temperature, add toluene to the reaction mixture to separate the
aqueous layer.

» To the organic layer, add anhydrous iron(lll) chloride.

o Heat the mixture to reflux and separate the water formed during the reaction using a water
separator.

e Once the theoretical amount of water is collected, cool the reaction mixture.

o Adjust the pH to 1-2 by dropwise addition of concentrated hydrochloric acid and stir for 1
hour.

o Separate and discard the organic layer.

» Adjust the pH of the agueous layer to 11-13 with 30% sodium hydroxide solution to
precipitate the product.

« Filter the precipitate, and dry to obtain 3-amino-5-methylisoxazole as a light yellow crystalline
solid.[7]

Biological Significance and Applications

3-Amino-5-methylisoxazole is a compound of significant interest in medicinal chemistry. It
serves as a crucial intermediate in the synthesis of sulfonamide drugs, most notably
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sulfamethoxazole.[6][8][9] Furthermore, it is a known metabolite in the biodegradation of
sulfamethoxazole.[4] The isoxazole scaffold is associated with a wide range of pharmacological
activities, including anti-inflammatory and antimicrobial properties.[1]
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Caption: Logical relationship of 3-Amino-5-methylisoxazole.

Analytical Workflow

The characterization and quality control of 3-Amino-5-methylisoxazole and its derivatives are
crucial. A typical analytical workflow involves a combination of chromatographic and
spectroscopic techniques to confirm the identity, purity, and structure of the synthesized
compound.
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Synthesized Compound

Thin Layer Chromatography (TLC)
for reaction monitoring

Purification
(e.g., Recrystallization, Chromatography)

Purity Analysis

Gas Chromatography-Mass Spectrometry (GC-MS)
for purity and molecular weight

Structural Elucidation

Nuclear Magnetic Resonance (NMR) Fourier-Transform Infrared Spectroscopy (FTIR)
(*H, 3C) for structure confirmation for functional group analysis

Characterized Product

Click to download full resolution via product page

Caption: General experimental workflow for characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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